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Compound of Interest

Compound Name: 3-Bromo-4-methylpyridine

Cat. No.: B015001 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 3-
Bromo-4-methylpyridine, tailored for researchers, scientists, and drug development

professionals. Following these procedures is critical to ensure personal safety and

environmental compliance.

I. Immediate Safety and Handling Precautions
3-Bromo-4-methylpyridine is a combustible liquid that is toxic if swallowed or in contact with

skin. It is also known to cause serious eye irritation, skin irritation, and potential respiratory

irritation.[1][2] Always handle this chemical in a well-ventilated area, preferably within a

chemical fume hood.

Personal Protective Equipment (PPE): Before handling 3-Bromo-4-methylpyridine, ensure

the following PPE is worn:

Eye Protection: Tightly fitting safety goggles or a face shield.[3]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[3]

Skin Protection: A lab coat or other protective clothing to prevent skin contact.[3]

Respiratory Protection: If working outside a fume hood or if there is a risk of inhalation, use a

respirator with an appropriate filter (e.g., type ABEK (EN14387)).
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II. Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Experimental Protocol for Spill Neutralization and Cleanup:

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area

and ensure adequate ventilation.[1]

Contain the Spill: Prevent the spill from spreading and ensure it does not enter drains or

waterways.[1][4]

Absorb the Chemical: Cover the spill with a non-combustible absorbent material such as

sand, earth, diatomaceous earth, or vermiculite.[1]

Collect the Waste: Carefully collect the absorbed material using non-sparking tools and place

it into a suitable, labeled, and closed container for hazardous waste disposal.[5]

Decontaminate the Area: Clean the spill area thoroughly with soap and water.[1]

Dispose of Contaminated Materials: All contaminated materials, including absorbent

materials and cleaning supplies, must be placed in a sealed container and disposed of as

hazardous waste.

III. Disposal of Unused 3-Bromo-4-methylpyridine
Disposal of unused 3-Bromo-4-methylpyridine must be handled as hazardous chemical

waste. It is imperative to adhere to all local, state, and federal regulations governing chemical

waste disposal.[4]

Operational Disposal Plan:

Waste Collection:

Collect unused 3-Bromo-4-methylpyridine in its original container or a compatible,

properly labeled hazardous waste container.
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Ensure the container is tightly sealed and stored in a cool, dry, and well-ventilated area

away from heat, sparks, and open flames.[1]

Labeling:

Clearly label the waste container with "Hazardous Waste," the chemical name ("3-Bromo-
4-methylpyridine"), and any associated hazard symbols (e.g., toxic, irritant).

Storage:

Store the waste container in a designated hazardous waste accumulation area.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for pickup and proper disposal at an

approved waste disposal plant.[4][5] Do not attempt to dispose of this chemical down the

drain or with general laboratory trash.[1]

IV. Quantitative Data Summary
Property Value Source

CAS Number 3430-22-6 [1]

Molecular Formula C6H6BrN [1]

Molecular Weight 172.02 g/mol [2]

Boiling Point 199-200 °C

Density 1.549 g/mL at 25 °C

Flash Point 79.4 °C (174.9 °F) - closed cup

V. Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 3-Bromo-4-
methylpyridine.
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Caption: Disposal workflow for 3-Bromo-4-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

